Cas no 84824-28-2 (2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum)

2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum structure
84824-28-2 structure
Product name:2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum
CAS No:84824-28-2
MF:C42H57O2Ta
MW:774.848699331284
CID:2449241

2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum Chemical and Physical Properties

Names and Identifiers

    • Bis[2,6-di(1,1-dimethylethyl)phenolato]bis(4-methylphenyl)tantalum
    • Tantalum, [2,6-bis(1,1-dimethylethyl)phenolato][2,6-bis(1,1-dimethylethyl)phenolato(2-)]bis(4-methylphenyl)-
    • 2-Tert-butyl-6-(2-methanidylpropan-2-yl)phenol;2,6-ditert-butylphenol;methylbenzene;tantalum
    • Inchi: 1S/C14H22O.C14H21O.2C7H7.Ta/c2*1-13(2,3)10-8-7-9-11(12(10)15)14(4,5)6;2*1-7-5-3-2-4-6-7;/h7-9,15H,1-6H3;7-9,15H,1H2,2-6H3;2*3-6H,1H3;/q;3*-1;
    • InChI Key: ZYDQBXHDNANFOB-UHFFFAOYSA-N
    • SMILES: [Ta].OC1C(=CC=CC=1C(C)(C)[CH2-])C(C)(C)C.OC1C(=CC=CC=1C(C)(C)C)C(C)(C)C.[C-]1C=CC(C)=CC=1.[C-]1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 3
  • Complexity: 942
  • Topological Polar Surface Area: 40.5

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